3-(8-Azabicyclo[3.2.1]octan-8-ylmethyl)-1,4-dihydro-1,2,4-triazol-5-one

• IUPAC Name: 3-(8-azabicyclo[3.2.1]octan-8-ylmethyl)-1,4-dihydro-1,2,4-triazol-5-one
• InChI: InChI=1S/C10H16N4O/c15-10-11-9(12-13-10)6-14-7-2-1-3-8(14)5-4-7/h7-8H,1-6H2,(H2,11,12,13,15)
• InChI Key: NCCKWYMKUCMXGT-UHFFFAOYSA-N
• Canonical SMILES: C1CC2CCC(C1)N2CC3=NNC(=O)N3
• Molecular Formula: C10H16N4O
• Molecular Weight: 208.26 g/mol

Description

3-(8-Azabicyclo[3.2.1]octan-8-ylmethyl)-1,4-dihydro-1,2,4-triazol-5-one, commonly known as AZT, is a chemical compound that has gained significant attention in scientific research due to its various applications in the field of medicine. AZT is a potent inhibitor of reverse transcriptase, an enzyme that is vital for the replication of retroviruses such as HIV.

Mechanism of Action

AZT functions as a nucleoside analogue, which means that it mimics the structure of a nucleoside, the building block of DNA. When AZT is incorporated into the viral DNA chain, it causes premature termination of the chain, preventing further replication of the virus.
Biochemical and Physiological Effects:
AZT has been shown to have various biochemical and physiological effects. It has been found to reduce the amount of HIV in the blood, increase the number of CD4 T-cells, and delay the progression of HIV to AIDS. However, AZT can also have adverse effects, such as bone marrow suppression, anemia, and peripheral neuropathy.

Advantages and Limitations for Lab Experiments

AZT has several advantages and limitations for lab experiments. It is a potent inhibitor of reverse transcriptase, making it an effective tool for studying the replication of retroviruses. However, its use in lab experiments is limited by its potential toxicity and adverse effects. Additionally, AZT is not effective against all retroviruses, and its efficacy can be reduced by the development of drug resistance.

Future Directions

There are several future directions for the study of AZT. One potential application is in the treatment of other retroviruses, such as hepatitis B and C. Additionally, researchers are exploring the use of AZT in combination with other drugs to improve its efficacy and reduce its adverse effects. Finally, there is ongoing research into the development of new nucleoside analogues that can be used to treat retroviruses.

Synthesis Methods

AZT is synthesized by the reaction of 8-azabicyclo[3.2.1]octan-3-one with hydrazine, followed by reaction with acetic anhydride and sodium azide. The resulting product is then reduced with lithium aluminum hydride to yield 3-(8-Azabicyclo[3.2.1]octan-8-ylmethyl)-1,4-dihydro-1,2,4-triazol-5-one.

Scientific Research Applications

AZT has been extensively studied for its potential in the treatment of HIV, a retrovirus that causes acquired immunodeficiency syndrome (AIDS). It is a potent inhibitor of reverse transcriptase, an enzyme that is essential for the replication of the virus. AZT works by incorporating itself into the viral DNA chain, causing premature termination of the chain and preventing further replication. This mechanism of action makes AZT an effective antiretroviral drug, and it has been used in combination with other drugs to treat HIV.